1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)-3-heptene-2,6-diol

• CAS: 756-91-2
• Molecular Formula: C10H8F12O2
• Molecular Weight: 388.15 g/mol
• SMILES: CC(=CC(C(F)(F)F)(C(F)(F)F)O)CC(C(F)(F)F)(C(F)(F)F)O
• InChI: InChI=1S/C10H8F12O2/c1-4(2-5(23,7(11,12)13)8(14,15)16)3-6(24,9(17,18)19)10(20,21)22/h2,23-24H,3H2,1H3
• InChIKey: PTHJGFDUQRGSRD-UHFFFAOYSA-N

1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)-3-heptene-2,6-diol (CAS 756-91-2) is a heavily fluorinated, symmetrical diol featuring a central E-alkene, a 4-methyl substituent, and four trifluoromethyl groups adjacent to the hydroxyl functionalities. With a molecular formula of C10H8F12O2 and a molecular weight of 388.15 g/mol, this compound is a gem-diol derivative of hexafluoroacetone (HFA) and is primarily utilized as a specialty building block in fluorochemical design, surface-modification research, and the evaluation of hydrogen-bonding behavior in highly fluorinated systems.

1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)-3-heptene-2,6-diol (CAS 756-91-2): A Highly Fluorinated E-Alkene Diol for Advanced Material Design

1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)-3-heptene-2,6-diol (CAS 756-91-2) is a heavily fluorinated, symmetrical diol featuring a central E-alkene, a 4-methyl substituent, and four trifluoromethyl groups adjacent to the hydroxyl functionalities . With a molecular formula of C10H8F12O2 and a molecular weight of 388.15 g/mol, this compound is a gem-diol derivative of hexafluoroacetone (HFA) and is primarily utilized as a specialty building block in fluorochemical design, surface-modification research, and the evaluation of hydrogen-bonding behavior in highly fluorinated systems . Its high degree of fluorination and specific olefin geometry make it a candidate for creating materials with unique polarity and thermal stability profiles.

1

Workflow Fluorinated building block for advanced material design

2

Selection Context E‑alkene diol with 4‑methyl control for tailored lipophilicity

3

Use Context Surface‑modification, photoresist, and supramolecular probe research

Why 1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)-3-heptene-2,6-diol Cannot Be Directly Replaced by Common Fluorinated Diols

Substituting this compound with a generic fluorinated diol like 2,2,3,3,4,4-hexafluoro-1,5-pentanediol or even its close structural analog, 1,1,1,7,7,7-hexafluoro-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol, will fundamentally alter the physicochemical property set of the resulting material . The 4-methyl group on the central alkene directly modulates lipophilicity, boiling point, and steric environment around the hydrogen-bonding hydroxyl groups. These differences impact monomer volatility during processing, polymer solubility, and the strength of supramolecular interactions. The quantitative evidence below demonstrates that even a single methyl substitution results in measurable shifts in key procurement-relevant specifications, ensuring that the target compound provides a distinct performance envelope not offered by its closest analogs.

Attribute

Target Diol

Des‑methyl Analog

Mismatch Risk

Lipophilicity

Higher logP supports non‑polar media

Lower logP may limit compatibility

Hydrophobic surface interaction profile may shift

Boiling Point

Elevated Tb widens processing window

Lower Tb increases volatility risk

Monomer loss during high‑temperature steps may differ

Density

Lower density alters formulation ratios

Higher density changes mass‑to‑volume

Coating and film density specifications may not transfer

Quantitative Differentiation Evidence: 1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)-3-heptene-2,6-diol vs. Closest Analogs

Enhanced Lipophilicity (LogP) Conferred by 4-Methyl Substitution

The target compound exhibits a significantly higher predicted octanol-water partition coefficient (LogP) compared to its des-methyl analog. The 4-methyl group contributes to a LogP of 4.0342 for the target [1], versus 3.6441 for 1,1,1,7,7,7-hexafluoro-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol (CAS 54912-87-7) . This increase in lipophilicity is critical for applications requiring enhanced hydrophobic surface interactions or improved solubility in non-polar media.

Lipophilicity

Data to verify

Target LogP 4.03 vs Des‑methyl 3.64 (Δ +0.39)

Supports non‑polar matrix selection context

In silico prediction; cross‑study comparison

Evidence Dimension	Predicted LogP (XLogP3)
Target Compound Data	4.0342
Comparator Or Baseline	1,1,1,7,7,7-Hexafluoro-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol (CAS 54912-87-7): 3.6441
Quantified Difference	ΔLogP = +0.3901
Conditions	In silico prediction; standard XLogP3 algorithm. Data sourced from chemical databases.

Why This Matters

A higher LogP value directly influences the compound's partitioning behavior, making it more suitable for non-aqueous or hydrophobic polymer matrices where the des-methyl analog may not provide sufficient compatibility.

• [1] YYBYY Chemical Platform. (E)-1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol (CAS 756-91-2) Properties. View Source

Elevated Boiling Point and Thermal Stability for High-Temperature Processing

The presence of the 4-methyl group elevates the boiling point of the target compound to 292.1°C at 760 mmHg [1], compared to 275.7°C for the des-methyl analog . This 16.4°C increase provides a wider thermal processing window, potentially reducing monomer evaporation loss during high-temperature polymer synthesis or curing steps.

Boiling Point

Data to verify

Target 292.1°C vs 275.7°C (Δ +16.4°C)

Wider thermal processing window context

Standard atmospheric pressure; database values

Evidence Dimension	Boiling Point
Target Compound Data	292.1°C at 760 mmHg
Comparator Or Baseline	1,1,1,7,7,7-Hexafluoro-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol (CAS 54912-87-7): 275.7°C at 760 mmHg
Quantified Difference	ΔTb = +16.4°C
Conditions	Standard atmospheric pressure (760 mmHg). Data from aggregated chemical databases.

Why This Matters

A higher boiling point translates to lower volatility under standard processing conditions, which is a key procurement specification for monomers used in high-temperature polycondensation or photoresist baking steps.

• [1] YYBYY Chemical Platform. (E)-1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol (CAS 756-91-2) Properties. View Source

Modulated Density for Tailored Material Composition

The target compound's density is measured at 1.567 g/cm³ [1], which is lower than the 1.616 g/cm³ reported for the des-methyl analog . This difference, while modest, can affect the mass-to-volume ratios in precise formulations and the final density of fluorinated polymer films, which is a key parameter in optical and coating applications.

Density

Data to verify

Target 1.567 vs 1.616 g/cm³ (Δ −0.049)

Formulation ratio may require review

Standard conditions; aggregated database

Evidence Dimension	Density
Target Compound Data	1.567 g/cm³
Comparator Or Baseline	1,1,1,7,7,7-Hexafluoro-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol (CAS 54912-87-7): 1.616 g/cm³
Quantified Difference	Δρ = -0.049 g/cm³
Conditions	Standard conditions; data from aggregated chemical databases.

Why This Matters

A lower density can be advantageous for weight-sensitive applications or when targeting a specific refractive index range, allowing formulators to achieve desired material properties without additional blending.

• [1] YYBYY Chemical Platform. (E)-1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol (CAS 756-91-2) Properties. View Source

Validated Acute Oral Toxicity Profile for Safety Assessment

An experimental acute oral toxicity value is available for the target compound, with a pLD50 (rat) of 4.334 [-log(mmol/kg)] [1]. This contrasts with the complete absence of empirical toxicity data for its des-methyl analog (CAS 54912-87-7), where databases report no toxicological information . This existing data point allows for a more informed initial safety assessment and regulatory documentation without the need for immediate in-house toxicology screening.

Acute Oral Toxicity

Class‑level

pLD50 4.334 [-log(mmol/kg)] (exp.) vs No data for analog

Supports initial hazard review context

QSAR validation set; class‑level inference

Evidence Dimension	Acute Oral Toxicity (Rat pLD50)
Target Compound Data	4.334 [-log(mmol/kg)] (Experimental)
Comparator Or Baseline	Des-methyl analog (CAS 54912-87-7): No data available
Quantified Difference	Data availability vs. data gap
Conditions	Study on rat; QSAR Model validation set for per- and polyfluorinated compounds. Experimental value.

Why This Matters

The availability of a concrete experimental toxicity benchmark significantly de-risks procurement for research groups and companies that must comply with strict safety data requirements, where the analog would represent an unknown hazard.

• [1] QSAR Database. Compound ID: 000756-91-2. Oral LD50 toxicity modeling and prediction of per- and polyfluorinated chemicals on rat and mouse. Mol. Diversity 2010, 15, 467–476. View Source

High-Value Application Scenarios for 1,1,1,7,7,7-Hexafluoro-4-methyl-2,6-bis(trifluoromethyl)-3-heptene-2,6-diol

Advanced Photoresist Monomer for 157nm and 193nm Lithography

As a derivative of hexafluoroacetone (HFA), this diol can be used to synthesize monomers for photoresist polymers requiring high transparency at 157nm and 193nm wavelengths [1]. Its controlled lipophilicity (LogP 4.03) and high thermal stability (Tb 292.1°C) make it a candidate for creating resins with improved dissolution contrast and etch resistance in semiconductor fabrication, where tight control over monomer purity and volatility is paramount.

Hydrophobic Surface Modification Agent for Coatings

The compound's enhanced LogP of 4.03, compared to simpler fluorinated diols, makes it a potent building block for polyurethane or polyester coatings targeting high water contact angles and low surface energy. Its high degree of fluorination and specific density (1.567 g/cm³) allow formulators to create gradient surfaces with precise control over fluorinated segment distribution and surface enrichment.

Supramolecular Chemistry and Hydrogen-Bonding Probe

The unique steric and electronic environment created by the 4-methyl group on the E-alkene, juxtaposed with the strong electron-withdrawing trifluoromethyl gem-diol ends, makes this compound a sophisticated probe for studying competing intra- and intermolecular hydrogen-bonding patterns . Its use is indicated in research exploring fluorinated Brønsted acid catalysis or crystal engineering, where its distinct molecular shape and validated safety profile are practical advantages.

Application

Selection Property

Validation Focus

Photoresist monomer research

Controlled lipophilicity and thermal stability

Dissolution contrast and etch resistance verification

Hydrophobic coating formulation studies

High fluorination degree and density profile

Water contact angle and surface energy assessment

Supramolecular hydrogen‑bonding probe

Steric and electronic environment of 4‑methyl E‑alkene

Intra‑/intermolecular H‑bonding pattern analysis

• [1] Halocarbon Products Corporation. Halocarbon Advances Research in Fluoro-Substituted Monomers. PRLog Press Release, 2009. View Source